Cas no 727736-70-1 (6-chloro-3-hydroxypyridine-2-carbonitrile)

• Product Name: 6-chloro-3-hydroxypyridine-2-carbonitrile
• CAS No: 727736-70-1
• MF: C₆H₃ClN₂O
• MW: 154.553819894791
• MDL: MFCD18255325
• CID: 1757537
• PubChem ID: 57633427
• Update Time: 2025-08-03

6-chloro-3-hydroxypyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 6-chloro-3-hydroxy-
• 6-chloro-3-hydroxypyridine-2-carbonitrile
• 6-chloro-3-hydroxy-pyridine-2-carbonitrile
• DTXSID301270475
• 727736-70-1
• 6-Chloro-3-hydroxypicolinonitrile
• MFCD18255325
• PS-17884
• SCHEMBL13291167
• 6-Chloro-3-hydroxy-2-pyridinecarbonitrile
• EN300-2139598
• CS-0199672

• MDL： MFCD18255325
• Inchi： 1S/C6H3ClN2O/c7-6-2-1-5(10)4(3-8)9-6/h1-2,10H
• InChI Key： RAICBBLNRBJZFX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C#N)=N1)O

Computed Properties

• Exact Mass: 153.993
• Monoisotopic Mass: 153.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.9A^2
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-chloro-3-hydroxypyridine-2-carbonitrile

Research Briefing on 6-Chloro-3-hydroxypyridine-2-carbonitrile (CAS: 727736-70-1): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

6-Chloro-3-hydroxypyridine-2-carbonitrile (CAS: 727736-70-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its pyridine core with chloro, hydroxy, and cyano functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for drug development, particularly in the areas of kinase inhibitors, antimicrobial agents, and central nervous system (CNS) therapeutics. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, highlighting its synthetic utility, biological activities, and emerging applications in drug discovery.

Recent synthetic methodologies have focused on optimizing the production of 6-chloro-3-hydroxypyridine-2-carbonitrile to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient two-step synthesis starting from commercially available 2,6-dichloropyridine, achieving an overall yield of 78% with high purity (>99%). The process involves selective hydroxylation followed by cyanation, with careful control of reaction conditions to minimize byproducts. This improved synthetic route has facilitated larger-scale production, enabling more extensive biological evaluation of derivatives based on this scaffold.

In terms of biological activity, 6-chloro-3-hydroxypyridine-2-carbonitrile has shown promise as a privileged structure for kinase inhibitor development. Research from the University of California, San Francisco (2024) identified this compound as a core structure for selective JAK3 inhibitors, with modifications at the 4-position yielding compounds exhibiting nanomolar potency and excellent selectivity over other JAK family members. The hydroxypyridine moiety was found to form critical hydrogen bonds with the kinase hinge region, while the chloro and cyano groups contributed to optimal binding orientation and pharmacokinetic properties.

Antimicrobial applications of 6-chloro-3-hydroxypyridine-2-carbonitrile derivatives have also emerged as an active area of investigation. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain 4-aminosubstituted analogs displayed potent activity against drug-resistant Staphylococcus aureus strains (MIC values ranging from 0.5-2 μg/mL). The researchers proposed that the electron-withdrawing effects of the chloro and cyano groups enhance the compound's ability to disrupt bacterial cell wall biosynthesis, though the exact mechanism requires further elucidation.

From a drug metabolism perspective, recent pharmacokinetic studies have provided valuable insights into the behavior of 6-chloro-3-hydroxypyridine-2-carbonitrile-based compounds. A 2023 ADMET investigation revealed that derivatives with this core structure generally exhibit favorable metabolic stability in human liver microsomes (t1/2 > 60 minutes) and moderate plasma protein binding (70-85%). The presence of the hydroxyl group was found to facilitate phase II conjugation, potentially reducing toxicity concerns associated with long-term administration.

Looking forward, several pharmaceutical companies have included 6-chloro-3-hydroxypyridine-2-carbonitrile derivatives in their preclinical pipelines. Notably, a major biotech firm recently disclosed (Q1 2024) a series of CNS-penetrant mGluR5 negative allosteric modulators derived from this scaffold, targeting neurological disorders such as fragile X syndrome and Parkinson's disease. The unique electronic properties of the pyridine core, combined with strategic substitutions, appear to enable both blood-brain barrier penetration and receptor subtype selectivity.

In conclusion, 6-chloro-3-hydroxypyridine-2-carbonitrile (CAS: 727736-70-1) continues to demonstrate significant value in medicinal chemistry and drug discovery. Recent advances in synthetic chemistry, combined with growing understanding of its structure-activity relationships, position this compound as a versatile platform for developing therapeutics across multiple disease areas. Future research directions likely include further exploration of its applications in targeted protein degradation, covalent inhibitor design, and as a fluorescent probe for biological imaging, given its favorable photophysical properties.